Cas no 1446322-01-5 ((3,3,3-trifluoropropyl)hydrazine dihydrochloride)

• Product Name: (3,3,3-trifluoropropyl)hydrazine dihydrochloride
• CAS No: 1446322-01-5
• MF: C₃H₈ClF₃N₂
• MW: 164.557229995728
• CID: 4600338
• PubChem ID: 86690726
• Update Time: 2025-05-20

(3,3,3-trifluoropropyl)hydrazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (3,3,3-trifluoropropyl)hydrazine dihydrochloride

• Inchi： 1S/C3H7F3N2.ClH/c4-3(5,6)1-2-8-7;/h8H,1-2,7H2;1H
• InChI Key： DIIQVLMAHZXRHF-UHFFFAOYSA-N
• SMILES： C(CNN)C(F)(F)F.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Hydrazines and derivatives Alkylhydrazines

Additional information on (3,3,3-trifluoropropyl)hydrazine dihydrochloride

Chemical Compound CAS No. 1446322-01-5: (3,3,3-Trifluoropropyl)hydrazine Dihydrochloride

The chemical compound with CAS No. 1446322-01-5, commonly referred to as (3,3,3-trifluoropropyl)hydrazine dihydrochloride, is a unique fluorinated hydrazine derivative that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound is characterized by its trifluoropropyl group attached to a hydrazine backbone, which imparts distinctive chemical properties and reactivity. The presence of the trifluoropropyl group introduces electronic effects that can influence the compound's behavior in various chemical reactions, making it a valuable tool in modern synthetic chemistry.

Recent studies have highlighted the potential of (3,3,3-trifluoropropyl)hydrazine dihydrochloride in the development of novel bioactive molecules. Researchers have explored its role as a precursor in the synthesis of heterocyclic compounds, which are often key components in drug discovery. The trifluoropropyl group's electron-withdrawing effects enhance the reactivity of the hydrazine moiety, facilitating efficient coupling reactions with carbonyl compounds. This property has been leveraged in the construction of complex molecular architectures with applications in oncology and neurodegenerative diseases.

In addition to its synthetic applications, (3,3,3-trifluoropropyl)hydrazine dihydrochloride has been investigated for its catalytic potential in asymmetric synthesis. The compound's ability to act as a chiral auxiliary has been demonstrated in several enantioselective reactions, providing access to high-value chiral molecules with excellent enantiomeric excess. This advancement underscores its versatility and significance in contemporary organic chemistry.

The synthesis of (3,3,3-trifluoropropyl)hydrazine dihydrochloride typically involves a multi-step process that begins with the preparation of the trifluoropropyl halide precursor. Subsequent nucleophilic substitution reactions with hydrazine derivatives yield the desired product. Recent optimizations in this synthesis pathway have focused on improving yield and purity while minimizing environmental impact. These advancements reflect the growing emphasis on sustainable practices in chemical manufacturing.

From a structural standpoint, (3,3,3-trifluoropropyl)hydrazine dihydrochloride exhibits a rigid framework due to the steric hindrance introduced by the trifluoromethyl groups. This rigidity can influence its solubility properties and interactions with biological systems. Experimental data indicate that the compound demonstrates moderate solubility in polar solvents such as water and methanol but limited solubility in non-polar solvents like dichloromethane.

Emerging research has also explored the use of (3,3,3-trifluoropropyl)hydrazine dihydrochloride as a building block for advanced materials science applications. Its unique electronic properties make it a candidate for incorporation into functional polymers and nanomaterials. Preliminary studies suggest that it could serve as an effective dopant for enhancing electrical conductivity in polymer-based devices.

In conclusion, (3,3,3-trifluoropropyl)hydrazine dihydrochloride (CAS No. 1446322-01-5) stands out as a versatile and innovative chemical entity with diverse applications across multiple disciplines. Its role as a key intermediate in drug discovery and material science highlights its importance in advancing modern chemistry research.